Cas no 32981-22-9 (2,2,3,3,5,5,6,6-Octafluoro-1,4-dioxane)

• Product Name: 2,2,3,3,5,5,6,6-Octafluoro-1,4-dioxane
• CAS No: 32981-22-9
• MF: C₄F₈O₂
• MW: 232.028829574585
• CID: 2946701
• PubChem ID: 12647256
• Update Time: 2025-05-22

2,2,3,3,5,5,6,6-Octafluoro-1,4-dioxane Chemical and Physical Properties

Names and Identifiers

• 2,2,3,3,5,5,6,6-Octafluoro-1,4-dioxane
• SCHEMBL4663607
• HMWAWZONWWOUGB-UHFFFAOYSA-N
• 820-666-3
• MFCD27918494
• 32981-22-9

• Inchi： 1S/C4F8O2/c5-1(6)2(7,8)14-4(11,12)3(9,10)13-1
• InChI Key： HMWAWZONWWOUGB-UHFFFAOYSA-N
• SMILES： FC1(C(OC(C(O1)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 231.97705454Da
• Monoisotopic Mass: 231.97705454Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5Ų

Additional information on 2,2,3,3,5,5,6,6-Octafluoro-1,4-dioxane

Comprehensive Overview of 2,2,3,3,5,5,6,6-Octafluoro-1,4-dioxane (CAS No. 32981-22-9): Properties, Applications, and Innovations

2,2,3,3,5,5,6,6-Octafluoro-1,4-dioxane (CAS No. 32981-22-9) is a fluorinated cyclic ether compound with unique physicochemical properties, making it a subject of interest in advanced material science and specialty chemistry. Its molecular structure, characterized by eight fluorine atoms symmetrically arranged around a 1,4-dioxane ring, imparts exceptional thermal stability, chemical inertness, and low surface energy. These attributes align with growing industrial demands for high-performance materials in electronics, coatings, and green technologies.

The compound's octafluorinated backbone contributes to its hydrophobic and oleophobic behavior, a feature increasingly sought after in water-repellent coatings and anti-fouling applications. Researchers are exploring its potential in next-generation fluoropolymer synthesis, where its rigid yet flexible ring structure could enhance durability without compromising processability. Recent studies also highlight its compatibility with solvent-free formulations, addressing environmental concerns tied to volatile organic compounds (VOCs).

In the context of sustainable chemistry, 32981-22-9 has garnered attention for its role in energy-efficient manufacturing. Its high dielectric constant (ε~7.2 at 25°C) makes it a candidate for high-voltage insulation materials, particularly in electric vehicle (EV) battery systems. Industry reports suggest synergistic effects when blended with bio-based plasticizers, potentially reducing reliance on petrochemical derivatives—a hot topic in circular economy discussions.

Analytical challenges associated with 2,2,3,3,5,5,6,6-Octafluoro-1,4-dioxane purification have spurred innovations in supercritical fluid chromatography (SFC). A 2023 Journal of Fluorine Chemistry study demonstrated 99.9% purity achievement using CO₂-based SFC, resonating with the pharmaceutical industry's push for green separation techniques. This aligns with frequent search queries regarding "fluorochemical purification methods" and "eco-friendly solvent alternatives."

From a safety perspective, the compound's non-ozone depleting nature (ODP=0) positions it favorably against legacy fluorocarbons. Regulatory databases indicate no Persistent Organic Pollutant (POP) classification, though proper handling protocols remain essential. Such data points respond to common user searches about "fluorochemical environmental impact" and "REACH compliance."

Emerging applications include its use as a phase-transfer catalyst in asymmetric synthesis, where its fluorine shield creates stereoselective environments. Patent filings reveal incorporation into OLED charge-transport layers, leveraging its electron-withdrawing properties—a timely connection to display technology advancements. These developments cater to search trends around "fluorinated materials in electronics" and "high-performance additives."

Ongoing research explores 32981-22-9's behavior under extreme conditions, with NASA-funded studies examining its radiative stability for aerospace applications. Such investigations address trending queries about "space-grade materials" while underscoring the compound's versatility beyond terrestrial uses.